Hexadecanamide, N-(3-(hexadecyloxy)-2-hydroxypropyl)-N-(2-hydroxyethyl)-

• IUPAC Name: N-(3-hexadecoxy-2-hydroxypropyl)-N-(2-hydroxyethyl)hexadecanamide
• InChI: InChI=1S/C37H75NO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33-42-35-36(40)34-38(31-32-39)37(41)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h36,39-40H,3-35H2,1-2H3
• InChI Key: PUGFCQQOYJMKOO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCOCC(CN(CCO)C(=O)CCCCCCCCCCCCCCC)O
• Molecular Formula: C37H75NO4
• DSSTOX Substance ID: DTXSID80869531
• Molecular Weight: 598.0 g/mol
• CAS RN: 110483-07-3

Description

Hexadecanamide, N-(3-(hexadecyloxy)-2-hydroxypropyl)-N-(2-hydroxyethyl)-, commonly known as HXEH, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. HXEH is a fatty acid amide derivative that is synthesized through a simple and efficient method.

Scientific Research Applications

HXEH has been extensively studied for its potential applications in various scientific research fields. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-oxidant properties. HXEH has also been studied for its potential use as a surfactant, emulsifier, and lubricant in various industrial applications.

Mechanism of Action

HXEH exerts its biological effects through the activation of the peroxisome proliferator-activated receptor (PPAR). PPAR is a nuclear receptor that plays a crucial role in regulating various physiological processes, including lipid metabolism, inflammation, and cell proliferation. HXEH acts as a PPAR agonist, which results in the activation of downstream signaling pathways that lead to its biological effects.
Biochemical and Physiological Effects:
HXEH has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. HXEH has also been shown to exhibit anti-tumor properties by inducing apoptosis in cancer cells. Additionally, HXEH has been shown to exhibit anti-oxidant properties by scavenging free radicals and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using HXEH in lab experiments is its ease of synthesis and cost-effectiveness. HXEH can be synthesized in large quantities, which makes it ideal for use in various scientific research applications. However, one of the limitations of using HXEH in lab experiments is its limited solubility in aqueous solutions. This can make it challenging to use in certain experimental setups.

Future Directions

There are several future directions for the study of HXEH. One potential area of research is the development of HXEH-based drugs for the treatment of various diseases, including cancer and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of HXEH and its downstream signaling pathways. Finally, research is needed to optimize the synthesis method of HXEH to improve its solubility and other physical properties.
Conclusion:
In conclusion, HXEH is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. It is synthesized through a simple and efficient method and has been shown to exhibit anti-inflammatory, anti-tumor, and anti-oxidant properties. HXEH acts as a PPAR agonist and exerts its biological effects through downstream signaling pathways. While there are some limitations to using HXEH in lab experiments, its ease of synthesis and cost-effectiveness make it an attractive compound for further study.

Synthesis Methods

HXEH is synthesized through a simple and efficient method that involves the reaction of hexadecanol, glycidol, and ethanolamine. The reaction takes place under mild conditions and produces high yields of HXEH. The synthesis method is cost-effective and can be easily scaled up for industrial production.